Cas no 1805203-11-5 (Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate)

Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate is a fluorinated pyridine derivative with a versatile structure, featuring both difluoromethyl and aminomethyl functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the ester and amine groups offer sites for further derivatization. Its well-defined reactivity profile makes it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its sensitivity.

Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate structure

1805203-11-5 structure

Product Name:Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate

CAS No:1805203-11-5

MF:C₉H₉F₃N₂O₂

MW:234.175172567368

CID:4885587

Update Time:2025-06-10

Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate
- Inchi： 1S/C9H9F3N2O2/c1-16-9(15)6-4(8(11)12)3-14-5(2-13)7(6)10/h3,8H,2,13H2,1H3
- InChI Key： LAMDUWLAPLXGNK-UHFFFAOYSA-N
- SMILES： FC1C(CN)=NC=C(C(F)F)C=1C(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 0.3
Topological Polar Surface Area: 65.2

Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029031875-250mg	Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate	1805203-11-5	95%	250mg	$940.80	2022-04-01
Alichem	A029031875-500mg	Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate	1805203-11-5	95%	500mg	$1,617.60	2022-04-01
Alichem	A029031875-1g	Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate	1805203-11-5	95%	1g	$2,837.10	2022-04-01

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Additional information on Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate

Comprehensive Overview of Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1805203-11-5)

Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate (CAS No. 1805203-11-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. The presence of difluoromethyl and fluoropyridine moieties enhances its metabolic stability and bioavailability, making it a promising candidate for drug discovery and development.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties, such as increased lipophilicity and resistance to enzymatic degradation. Researchers and industries are actively exploring Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate for its potential in central nervous system (CNS) therapeutics and crop protection agents. Its structural features align with current trends in precision medicine and sustainable agriculture, addressing key challenges in these fields.

The synthesis of CAS No. 1805203-11-5 involves multi-step organic reactions, including nucleophilic substitution and esterification. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in green chemistry, efforts are underway to optimize its production using catalytic methods and eco-friendly solvents.

From a commercial perspective, Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate is gaining traction in the fine chemicals market. Its applications extend to intermediates for active pharmaceutical ingredients (APIs) and specialty chemicals. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios to meet client demands for high-value building blocks.

Safety and regulatory compliance are critical considerations for handling CAS No. 1805203-11-5. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. Regulatory frameworks like REACH and FDA guidelines provide guidance on its safe use in industrial and research settings.

In conclusion, Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxylate represents a versatile compound with broad applicability in life sciences and material innovation. Its unique structural attributes and compatibility with modern synthetic methodologies position it as a valuable asset for researchers and manufacturers alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable technologies.